Cas no 42518-06-9 (4-Amidinopyridinium Chloride)

• Product Name: 4-Amidinopyridinium Chloride
• CAS No: 42518-06-9
• MF: C₆H₈ClN₃
• MW: 157.600819587708
• MDL: MFCD00040385
• CID: 324614
• PubChem ID: 2776844
• Update Time: 2025-05-22

4-Amidinopyridinium Chloride Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboximidamide,hydrochloride (1:?)
• [amino(pyridin-4-yl)methylidene]azanium,chloride
• 4-AMIDINOPYRIDINIUM CHLORIDE
• 4-Amidinopyridinium chloride
• Isonicotinamidine hydrochloride
• Isonicotinimidamide Hydrochloride
• Pyridine-4-carboximidamide Hydrochloride
• 4-Amidinopyridine hydrochloride
• pyridine-4-carboxamidine hydrochloride
• Isonicotinimidamide hydrochloride(1:x)
• 4-pyridinecarboximidamide hydrochloride
• 4-Pyridinecarboximidamide, monohydrochloride
• Isonicotinamidine, Hydrochloride
• 4-amidino-pyridine hydrochloride
• IONKMFGAXKCLMI-UHF
• pyridine-4-carboximidamide hydrochloride, AldrichCPR
• 4-AMIDINOPYRIDINE HYDROCHLORIDEPYRIDINE-4-CARBOXIMIDAMIDE HYDROCHLORIDE
• IONKMFGAXKCLMI-UHFFFAOYSA-N
• 2C-040
• PS-8823
• Isonicotinimidamide xhydrochloride
• AKOS008104921
• 6345-27-3
• MFCD00040385
• SCHEMBL444468
• 4-Pyridinecarboximidamide,hydrochloride
• Z444349574
• 4-pyridinecarboxamidine hydrochloride
• NSC18379
• SY018012
• EN300-42664
• J-521553
• 42518-06-9
• Isonicotinimidamidehydrochloride(1:x)
• CS-W016213
• F1905-7017
• 4-AMIDINOPYRIDINEHYDROCHLORIDEPYRIDINE-4-CARBOXIMIDAMIDEHYDROCHLORIDE
• pyridine-4-carboxamidine, hydrochloride
• SY075607
• A825921
• NSC-18379
• pyridine-4-carboxamidine hcl
• SCHEMBL1436116
• CS-10678
• FT-0617419
• pyridine-4-carboximidamide;hydrochloride
• 4-pyridine carboxamidine hydrochloride
• pyridine-4-carboximidamide HCl
• DB-361522
• DB-031062
• 4-Amidinopyridinium Chloride

• MDL： MFCD00040385
• Inchi： 1S/C6H7N3.ClH/c7-6(8)5-1-3-9-4-2-5;/h1-4H,(H3,7,8);1H
• InChI Key： IONKMFGAXKCLMI-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC(C(=N)N)=CC=1

Computed Properties

• Exact Mass: 157.04100
• Monoisotopic Mass: 157.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 62.8

Experimental Properties

• Melting Point: 263 °C
• PSA: 62.76000
• LogP: 1.96770

4-Amidinopyridinium Chloride Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Amidinopyridinium Chloride

4-Amidinopyridinium Chloride: A Comprehensive Overview

The compound with CAS No 42518-06-9, commonly referred to as 4-Amidinopyridinium Chloride, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the chemical structure, synthesis methods, biological activity, and application potential of 4-Amidinopyridinium Chloride, while incorporating the latest research findings to provide a comprehensive understanding.

4-Amidinopyridinium Chloride is an organic salt composed of a pyridinium ring with an amidine group attached at the fourth position. The pyridinium ring, a six-membered aromatic structure with one nitrogen atom, forms the core of this molecule. The amidine group, characterized by its two adjacent nitrogen atoms, contributes to the compound's unique electronic properties and reactivity. This combination makes 4-Amidinopyridinium Chloride a versatile molecule with potential applications in areas such as drug discovery, catalysis, and materials science.

Recent studies have highlighted the importance of 4-Amidinopyridinium Chloride in the development of novel materials for energy storage applications. Researchers have explored its use as an electrolyte additive in lithium-ion batteries, where it enhances ion conductivity and improves battery performance. The compound's ability to stabilize electrode surfaces and prevent side reactions has been extensively studied, making it a promising candidate for next-generation battery technologies.

In terms of synthesis, 4-Amidinopyridinium Chloride can be prepared through various methods, including nucleophilic substitution and condensation reactions. One common approach involves the reaction of pyridine derivatives with amidine precursors in the presence of suitable catalysts. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly synthesis routes, reducing the environmental footprint associated with its production.

The biological activity of 4-Amidinopyridinium Chloride has also been a focal point of recent research. Studies have shown that this compound exhibits potent antimicrobial properties against a range of bacterial and fungal strains. Its ability to disrupt microbial membranes and inhibit enzyme activity makes it a potential candidate for developing new antimicrobial agents. Additionally, preliminary studies suggest that 4-Amidinopyridinium Chloride may have anticancer properties, although further research is needed to fully understand its mechanisms of action.

The structural versatility of 4-Amidinopyridinium Chloride allows for extensive modification to tailor its properties for specific applications. For instance, functionalization of the pyridinium ring or amidine group can enhance its solubility, stability, or reactivity. Researchers have explored these modifications to develop derivatives with improved performance in catalytic systems and drug delivery applications.

In conclusion, 4-Amidinopyridinium Chloride (CAS No 42518-06-9) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key molecule for future innovations. As research continues to uncover new insights into its properties and uses, 4-Amidinopyridinium Chloride is poised to play an increasingly important role in advancing modern science and technology.